Cas no 161261-57-0 (Phosphoric acid, 2-hydroxy-1-methylethyl bis(phenylmethyl) ester)

• Product name: Phosphoric acid, 2-hydroxy-1-methylethyl bis(phenylmethyl) ester
• CAS No: 161261-57-0
• MF: C₁₇H₂₁O₅P
• Molecular Weight: 336.319406270981
• CID: 1340537

Phosphoric acid, 2-hydroxy-1-methylethyl bis(phenylmethyl) ester Properties

Names and Identifiers

• Phosphoric acid, 2-hydroxy-1-methylethyl bis(phenylmethyl) ester

• Inchi： 1S/C17H21O5P/c1-15(12-18)22-23(19,20-13-16-8-4-2-5-9-16)21-14-17-10-6-3-7-11-17/h2-11,15,18H,12-14H2,1H3
• InChIKey： DXSGTXQUQOEUAG-UHFFFAOYSA-N
• SMILES： P(OCC1=CC=CC=C1)(OCC1=CC=CC=C1)(OC(C)CO)=O

Computed Properties

• 精确分子量: 336.11273

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 476.9±45.0 °C(Predicted)
• PSA: 64.99
• 酸度系数(pKa): 14.03±0.10(Predicted)